Cas no 22186-60-3 (2-(1H-pyrrol-2-yl)ethan-1-ol)

2-(1H-pyrrol-2-yl)ethan-1-ol Properties

Names and Identifiers

• 1H-Pyrrole-2-ethanol
• 2-(1H-PYRROL-2-YL)ETHANOL
• 2-(2-hydroxyethyl)-pyrrole
• 2-< Pyrrolyl-(2)> -ethanol
• 2-Pyrrol-2-yl-aethanol
• 2-pyrrol-2-yl-ethanol
• AC1L5V4Y
• AC1Q7CLJ
• AR-1L2850
• CTK1A7210
• NSC134711
• Pyrrole-2-ethanol
• SureCN1999263
• 2-(1H-pyrrol-2-yl)ethan-1-ol
• 2-hydroxyethylpyrrole
• CS-0197709
• 22186-60-3
• NSC-134711
• 2-azolylethanol
• 58KH2Y7ELK
• AS-44482
• MFCD12964680
• DTXSID90300086
• AB10351
• EN300-1635210
• AKOS006347262
• SCHEMBL1999263
• UNII-58KH2Y7ELK
• 2-(2-Hydroxyethyl)pyrrole
• +Expand

• MDL： MFCD12964680
• InChIKey： XBVPIPOORLGFGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H9NO/c8-5-3-6-2-1-4-7-6/h1-2,4,7-8H,3,5H2
• SMILES： N1C=CC=C1CCO

Computed Properties

• Exact Mass: 111.06847
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 111.068
• Heavy Atom Count: 8
• Complexity: 65.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 36Ų

Experimental Properties

• LogP: 0.54950
• PSA: 36.02
• Refractive Index: 1.561
• Boiling Point: 245.3°Cat760mmHg
• Flash Point: 102.2°C
• Density: 1.133